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Compound of Interest

Compound Name: Bix 01294

Cat. No.: B1192386 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and maintaining regulatory compliance. Bix 01294, a potent inhibitor of G9a histone

methyltransferase, requires careful management throughout its lifecycle, from acquisition to

disposal.[1][2][3][4][5] This guide provides essential, step-by-step procedures for the proper

disposal of Bix 01294 and associated materials, fostering a culture of safety and responsibility

in the laboratory.

It is imperative to treat Bix 01294 as a hazardous chemical.[6] Before proceeding with any

disposal, users must consult the complete Safety Data Sheet (SDS) provided by the supplier

and adhere to their institution's specific environmental health and safety (EHS) guidelines.[6]

Summary of Key Data
The following table summarizes essential quantitative information for Bix 01294, also available

in its trihydrochloride hydrate form.
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Property Value

Molecular Formula C₂₈H₃₈N₆O₂

Molecular Weight
490.64 g/mol (free base)[7] / 600.02 g/mol

(trihydrochloride)

Purity ≥98%[3]

Solubility
Soluble in DMSO (up to 100 mM) and water (up

to 100 mM)

Storage (Solid)
Room temperature, desiccate[1] or -20°C for

long-term (≥4 years)[6]

Storage (Solutions)

Prepare fresh; if necessary, store at -20°C for up

to one month[1] or -80°C for up to one year in

solvent.[7]

Step-by-Step Disposal Procedures
The fundamental principle for the disposal of Bix 01294 is to manage it as hazardous chemical

waste. It should never be disposed of down the drain or in regular trash receptacles.

Unused or Expired Bix 01294 (Solid)
Waste Classification: Hazardous Solid Chemical Waste.

Procedure:

Ensure the original container is securely sealed.

If the original container is compromised, transfer the material to a new, compatible, and

clearly labeled hazardous waste container.

The label should include "Hazardous Waste," the full chemical name ("Bix 01294"), and

any other information required by your institution's EHS office.

Store the container in a designated hazardous waste accumulation area, segregated from

incompatible materials.
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Arrange for pickup and disposal through your institution's EHS office or a licensed

chemical waste disposal contractor.

Solutions Containing Bix 01294
Waste Classification: Hazardous Liquid Chemical Waste.

Procedure:

Collect all aqueous and organic solutions containing Bix 01294 in a designated, leak-

proof, and shatter-resistant container.

Segregation is critical: Do not mix Bix 01294 waste with other waste streams unless you

have confirmed their compatibility. It is best practice to maintain separate waste containers

for halogenated and non-halogenated solvents.

Clearly label the waste container with "Hazardous Waste" and list all chemical

components, including solvents, with their approximate concentrations.

Store the sealed container in a designated hazardous waste accumulation area, away

from ignition sources and incompatible materials.

Contact your EHS office for collection and disposal.

Contaminated Laboratory Materials
Waste Classification: Hazardous Solid Chemical Waste.

Procedure:

Solid Waste (Non-Sharps): Items such as gloves, bench paper, and pipette tips that are

contaminated with Bix 01294 should be collected in a dedicated, clearly labeled

hazardous waste bag or container.

Sharps: All contaminated sharps, including needles, syringes, and broken glassware, must

be placed in a designated, puncture-resistant sharps container for hazardous chemical

waste.
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Glassware: Contaminated glassware should be decontaminated by rinsing with a suitable

solvent (e.g., ethanol or acetone). The rinsate must be collected as hazardous liquid

waste.[8] After thorough rinsing, the glassware can typically be washed according to

standard laboratory procedures. Glassware that cannot be safely decontaminated should

be disposed of as solid hazardous waste.[8]

Experimental Workflow & Disposal Pathway
The following diagram illustrates the decision-making process and workflow for the proper

handling and disposal of Bix 01294 and associated materials in a laboratory setting.
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Bix 01294 Disposal and Safety Workflow

Start: Handling Bix 01294
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Caption: Workflow for the safe disposal of Bix 01294.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1192386?utm_src=pdf-custom-synthesis
https://hellobio.com/bix-01294.html
https://www.medchemexpress.com/BIX-01294.html
https://www.stemcell.com/products/bix01294.html
https://www.selleckchem.com/products/bix-01294.html
https://www.medchemexpress.com/bix-01294-hydrochloride-hydrate.html
https://cdn.caymanchem.com/cdn/insert/13124.pdf
https://www.targetmol.com/compound/bix-01294
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Acetamidonicotinamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1192386#bix-01294-proper-disposal-procedures
https://www.benchchem.com/product/b1192386#bix-01294-proper-disposal-procedures
https://www.benchchem.com/product/b1192386#bix-01294-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1192386?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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